Cas no 2092801-50-6 (4-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyridine)

• Product Name: 4-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyridine
• CAS No: 2092801-50-6
• MF: C₁₀H₈ClF₂N₃
• MW: 243.640427589417
• CID: 5722053
• PubChem ID: 121210897
• Update Time: 2023-10-26

4-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(chloromethyl)-1-(difluoromethyl)pyrazol-3-yl]pyridine
• 4-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyridine
• 2092801-50-6
• F2198-0612
• AKOS026720991
• Pyridine, 4-[5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C10H8ClF2N3/c11-6-8-5-9(15-16(8)10(12)13)7-1-3-14-4-2-7/h1-5,10H,6H2
• InChI Key： WJKMVXMTCFCCER-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=CN=CC=2)=NN1C(F)F

Computed Properties

• Exact Mass: 243.0374813g/mol
• Monoisotopic Mass: 243.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 329.6±42.0 °C(Predicted)
• pka: 3.13±0.10(Predicted)